molecular formula C21H22N4O3 B8474887 6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine

6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine

Cat. No. B8474887
M. Wt: 378.4 g/mol
InChI Key: RTWXEPJOWUMGMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-N-ethyl-1-methyl-1H-indazol-3-amine

Molecular Formula

C21H22N4O3

Molecular Weight

378.4 g/mol

IUPAC Name

6-(6,7-dimethoxyquinolin-4-yl)oxy-N-ethyl-1-methylindazol-3-amine

InChI

InChI=1S/C21H22N4O3/c1-5-22-21-14-7-6-13(10-17(14)25(2)24-21)28-18-8-9-23-16-12-20(27-4)19(26-3)11-15(16)18/h6-12H,5H2,1-4H3,(H,22,24)

InChI Key

RTWXEPJOWUMGMI-UHFFFAOYSA-N

Canonical SMILES

CCNC1=NN(C2=C1C=CC(=C2)OC3=C4C=C(C(=CC4=NC=C3)OC)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-((6,7-bis(methyloxy)-4-quinolinyl)oxy)-1-methyl-1H-indazol-3-amine (Example 120, 140 mg, 0.40 mmol) in dry DCM (Aldrich, 4.0 mL) at RT were added acetaldehyde (Aldrich, 21.1 mg, 0.48 mmol) followed by NaHB(OAc)3 (Aldrich, 102 mg, 0.48 mmol). After being stirred for 4 h at RT, the reaction was quenched by addition of water. The aqueous layer was extracted with DCM. The organic layer was dried with MgSO4, filtered and concentrated in vacuo. Purification by silica gel chromatography (DCM/acetone: 100/0 to 60/40) afforded the title compound. MS (ESI, pos. ion) m/z: 379.3 (M+1). Mass Calc'd for C21H22N4O3: 378.43.
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
21.1 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaHB(OAc)3
Quantity
102 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.